4-[(4E)-4-[[4-(carboxymethoxy)phenyl]methylidene]-3-methyl-5-oxopyrazol-1-yl]benzoic acid

• IUPAC Name: 4-[(4E)-4-[[4-(carboxymethoxy)phenyl]methylidene]-3-methyl-5-oxopyrazol-1-yl]benzoic acid
• InChI: InChI=1S/C20H16N2O6/c1-12-17(10-13-2-8-16(9-3-13)28-11-18(23)24)19(25)22(21-12)15-6-4-14(5-7-15)20(26)27/h2-10H,11H2,1H3,(H,23,24)(H,26,27)/b17-10+
• InChI Key: PJKSHSVPPIPSRX-LICLKQGHSA-N
• Canonical SMILES: CC1=NN(C(=O)C1=CC2=CC=C(C=C2)OCC(=O)O)C3=CC=C(C=C3)C(=O)O
• Isomeric SMILES: CC\1=NN(C(=O)/C1=C/C2=CC=C(C=C2)OCC(=O)O)C3=CC=C(C=C3)C(=O)O
• Molecular Formula: C20H16N2O6
• Molecular Weight: 380.3 g/mol

Description

The compound “4-{4-[4-(carboxymethoxy)benzylidene]-3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl}benzoic acid” is a derivative of benzylidene. Benzylidene compounds are formally speaking, derivatives of benzylidene, although few are prepared from the carbene.

Synthesis Analysis

Benzylidene derivatives can be synthesized through a sonochemical process. This involves the use of an organocatalyst and enolizable carbonyls in aqueous ethanol. The process enables the synthesis of various benzylidene derivatives via a direct sp3 C–H olefination reaction of enolizable carbonyls.

Molecular Structure Analysis

The molecular structure of benzylidene derivatives can be analyzed using 1D and 2D NMR spectroscopy. For example, the compound “4-[(4-carboxybenzylidene)amino]benzoic acid” has a molecular formula of C15H11NO4, an average mass of 269.252 Da, and a monoisotopic mass of 269.068817 Da.

Chemical Reactions Analysis

Benzylidene derivatives are prime precursors for many heterocycles and carbocycles. They are prone to undergo various chemical reactions such as mono-nucleophilic addition reactions, nucleophilic addition and consecutive cyclization reactions, nucleophilic addition and sequential nucleophilic displacement reactions, cycloaddition reactions, and Michael addition and consecutive cyclization reactions.

Future Directions

The future directions of research on benzylidene derivatives could involve further exploration of their antiviral activity. The global pandemic COVID-19 has shed light on the antiviral drug Remdesivir, an adenine C-nucleoside analogue, prompting medicinal chemists to investigate C-nucleosides once again.